Cas no 2386504-40-9 (2-(1-{(tert-butoxy)carbonylamino}ethyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid)

• Product Name: 2-(1-{(tert-butoxy)carbonylamino}ethyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
• CAS No: 2386504-40-9
• MF: C₁₂H₁₇N₃O₅
• MW: 283.280483007431
• CID: 6038895
• PubChem ID: 165883324
• Update Time: 2025-06-11

2-(1-{(tert-butoxy)carbonylamino}ethyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{(tert-butoxy)carbonylamino}ethyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
• 2386504-40-9
• EN300-1091566
• 2-(1-{[(tert-butoxy)carbonyl]amino}ethyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid

• Inchi： 1S/C12H17N3O5/c1-6(14-11(19)20-12(2,3)4)8-13-5-7(10(17)18)9(16)15-8/h5-6H,1-4H3,(H,14,19)(H,17,18)(H,13,15,16)
• InChI Key： MHGMNRHMZCJILY-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C1=NC=C(C(=O)O)C(N1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 283.11682065g/mol
• Monoisotopic Mass: 283.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 117Ų

Additional information on 2-(1-{(tert-butoxy)carbonylamino}ethyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid

Comprehensive Overview of 2-(1-{(tert-butoxy)carbonylamino}ethyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 2386504-40-9)

The compound 2-(1-{(tert-butoxy)carbonylamino}ethyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 2386504-40-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a pyrimidine core and a tert-butoxycarbonyl (Boc) protecting group, making it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of enzyme inhibitors and modulators of cellular signaling pathways.

One of the key structural features of 2-(1-{(tert-butoxy)carbonylamino}ethyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid is its carboxylic acid moiety, which allows for further functionalization through amide bond formation or esterification. This versatility is crucial in medicinal chemistry, where the molecule can be tailored to enhance binding affinity or improve pharmacokinetic properties. The Boc-protected amine group adds another layer of utility, as it can be deprotected under mild acidic conditions to reveal a free amine for subsequent coupling reactions.

In recent years, the demand for pyrimidine derivatives has surged due to their prominence in the design of antiviral and anticancer agents. The 6-oxo-1,6-dihydropyrimidine scaffold, in particular, is a privileged structure in drug discovery, often associated with kinase inhibition and nucleotide mimicry. This has led to increased interest in CAS No. 2386504-40-9 as a building block for novel therapeutics targeting diseases such as COVID-19, cancer, and autoimmune disorders. The compound's potential role in addressing these global health challenges aligns with current research trends and public health priorities.

The synthesis and characterization of 2-(1-{(tert-butoxy)carbonylamino}ethyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid require advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These analytical methods ensure the purity and structural integrity of the compound, which is critical for its use in high-stakes applications like preclinical drug development. The compound's CAS registry number (2386504-40-9) serves as a unique identifier, facilitating its procurement and regulatory compliance in research settings.

From a commercial perspective, CAS No. 2386504-40-9 is available through specialized chemical suppliers who cater to the pharmaceutical and biotechnology industries. Its pricing and availability may vary depending on the scale of production and the level of purity required. Researchers often seek this compound for its ability to streamline the synthesis of more complex molecules, thereby reducing development timelines and costs. This economic advantage is particularly relevant in the context of the growing emphasis on cost-effective drug discovery and green chemistry practices.

Looking ahead, the future of 2-(1-{(tert-butoxy)carbonylamino}ethyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid appears promising, with potential expansions into new therapeutic areas and synthetic methodologies. Its compatibility with modern parallel synthesis and combinatorial chemistry techniques positions it as a valuable asset in the quest for next-generation pharmaceuticals. As the scientific community continues to explore its applications, this compound is likely to remain a focal point of innovation in medicinal chemistry and related disciplines.